1-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)-3-(4-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]-3-[4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C20H18F3N5O2/c21-20(22,23)15-2-4-16(5-3-15)26-19(30)25-10-1-13-28-18(29)7-6-17(27-28)14-8-11-24-12-9-14/h2-9,11-12H,1,10,13H2,(H2,25,26,30)
• InChI Key: HBXWZRKANUZFIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C20H18F3N5O2
• Molecular Weight: 417.4 g/mol

Description

1-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)-3-(4-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C20H18F3N5O2 and its molecular weight is 417.392. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound of interest, due to its complex chemical structure, is likely involved in the synthesis and characterization of novel heterocyclic compounds. Research in this area focuses on the creation of new molecules with potential biological activities. For instance, the synthesis of novel pyridine and pyridazine derivatives from various precursors has been explored, demonstrating the compound's relevance in creating biologically active molecules (Elewa et al., 2021).

Anticancer Activities

One of the significant applications of such compounds lies in their potential as anticancer agents. Studies have synthesized novel pyridine derivatives bearing biologically active heterocyclic rings, showcasing their effectiveness against various cancer cell lines. This research underlines the compound's role in medicinal chemistry, particularly in developing new anticancer therapies (Hafez & El-Gazzar, 2020).

Antibacterial and Antimicrobial Properties

The exploration of novel heterocyclic compounds containing the compound of interest has also revealed significant antibacterial and antimicrobial properties. These studies aim to synthesize new molecules with enhanced efficacy against various bacterial strains, contributing to the field of antimicrobial drug development (Azab et al., 2013).

Metal Ion Binding and Complexation

Research has delved into the compound's ability to bind metal ions, demonstrating its potential in creating complex structures with metal ions. This property is crucial for developing new materials and catalysts that can be used in various industrial and research applications (Qureshi et al., 2009).

Water Oxidation Catalysts

Another notable application is in the synthesis of catalysts for water oxidation, highlighting the compound's role in addressing energy and environmental challenges. By forming well-organized dinuclear complexes, these catalysts contribute to advancing research in sustainable energy sources (Zong & Thummel, 2005).